Cas no 1807004-38-1 (2,6-Bis(trifluoromethyl)-4-methoxybenzylamine)

• Product Name: 2,6-Bis(trifluoromethyl)-4-methoxybenzylamine
• CAS No: 1807004-38-1
• MF: C₁₀H₉F₆NO
• MW: 273.174983739853
• CID: 4790916
• Update Time: 2025-06-29

2,6-Bis(trifluoromethyl)-4-methoxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-methoxybenzylamine

• Inchi： 1S/C10H9F6NO/c1-18-5-2-7(9(11,12)13)6(4-17)8(3-5)10(14,15)16/h2-3H,4,17H2,1H3
• InChI Key： CVCHXOIELJXZCR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2

Additional information on 2,6-Bis(trifluoromethyl)-4-methoxybenzylamine

Recent Advances in the Study of 2,6-Bis(trifluoromethyl)-4-methoxybenzylamine (CAS: 1807004-38-1) in Chemical Biology and Pharmaceutical Research

2,6-Bis(trifluoromethyl)-4-methoxybenzylamine (CAS: 1807004-38-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 2,6-Bis(trifluoromethyl)-4-methoxybenzylamine is its application in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. Researchers have successfully utilized this compound as a building block to develop potent inhibitors of kinases and proteases, which are critical targets in cancer and autoimmune diseases. The trifluoromethyl groups in the compound enhance its binding affinity and metabolic stability, making it a valuable scaffold for drug discovery.

In addition to its role in inhibitor design, recent studies have investigated the pharmacokinetic and pharmacodynamic properties of 2,6-Bis(trifluoromethyl)-4-methoxybenzylamine. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic stability and distribution in biological systems. These studies have revealed that the compound exhibits favorable absorption and distribution profiles, with minimal off-target effects, further supporting its potential as a therapeutic agent.

Another area of research has focused on the synthetic methodologies for producing 2,6-Bis(trifluoromethyl)-4-methoxybenzylamine with high yield and purity. Recent publications have described optimized protocols for its synthesis, including the use of catalytic systems and green chemistry approaches to minimize environmental impact. These advancements have facilitated the large-scale production of the compound, enabling further preclinical and clinical investigations.

Looking ahead, the potential applications of 2,6-Bis(trifluoromethyl)-4-methoxybenzylamine in drug development are vast. Ongoing research is exploring its utility in the treatment of neurodegenerative diseases, where its ability to modulate neurotransmitter systems may offer therapeutic benefits. Furthermore, its incorporation into multifunctional drug conjugates is being investigated to enhance targeted delivery and reduce systemic toxicity. The compound's versatility and promising biological activities position it as a key player in the next generation of pharmaceutical innovations.

In conclusion, 2,6-Bis(trifluoromethyl)-4-methoxybenzylamine (CAS: 1807004-38-1) represents a compelling area of study in chemical biology and pharmaceutical research. Its unique chemical properties, coupled with its demonstrated biological activities, make it a valuable tool for drug discovery and development. As research continues to uncover new applications and optimize its synthetic and therapeutic potential, this compound is poised to make significant contributions to the advancement of medicine.